Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
-
- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
-
- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Huie Zhu,Shunsuke Yamamoto,Jun Matsui,Tokuji Miyashita,Masaya Mitsuishi RSC Adv., 2016,6, 32007-32012
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Antoine Denis,Nina Tymínska,Thomas Delhaye,Yann Molard,Pascal Gerbaux,Julien De Winter,Mohamed Himdi,Xavier Castel,Karine Costuas,Stéphane Cordier,David Rondeau Chem. Commun., 2023,59, 6243-6246
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Yi-jun Zhang,Xin-hui Xia,Dong-huang Wang,Xiu-li Wang,Chang-dong Gu,Jiang-ping Tu RSC Adv., 2016,6, 11657-11664
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Soranyel González-Carrero,Laura Martínez-Sarti,Michele Sessolo,Raquel E. Galian,Julia Pérez-Prieto J. Mater. Chem. C, 2018,6, 6771-6777
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Ewelina Zabost,Anna Maria Nowicka,Mikolaj Donten,Zbigniew Stojek Phys. Chem. Chem. Phys., 2009,11, 8933-8938
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James Weifu Lee,Bob Hawkins,Danny M. Day,Donald C. Reicosky Energy Environ. Sci., 2010,3, 1695-1705
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Hui Li,Wenwen Wang,Jiaojun Tan,Chunmei Li,Qiuyu Zhang RSC Adv., 2015,5, 45459-45466
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Chunying Chen,Yu-Feng Li,Ying Qu Chem. Soc. Rev., 2013,42, 8266-8303
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
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